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Compound of Interest

Methyl (S)-4-N-Cbz-piperazine-2-
Compound Name:
carboxylate

cat. No.: B1353388

(S)-4-N-CBZ-Piperazine-2-carboxylic acid methyl ester is a chiral organic compound frequently
utilized as a synthetic intermediate in the development of pharmaceutical agents and other
complex molecules. Its structural features, including the piperazine core, the stereocenter at
the 2-position, and the presence of a carboxybenzyl (Cbz) protecting group, make it a versatile
building block in medicinal chemistry. This technical guide provides a summary of its known
properties, safety information, and its role in organic synthesis, based on publicly available
data.

Physicochemical Properties

Detailed experimental data for the physical properties of (S)-4-N-CBZ-piperazine-2-carboxylic
acid methyl ester are not extensively reported in the scientific literature. However, its
fundamental chemical identifiers are well-established.

Property Value

CAS Number 225517-81-7[1][2][3]
Molecular Formula C14H18N204[1][2]
Molecular Weight 278.3 g/mol [2]

Spectroscopic Data
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Specific, detailed spectroscopic data such as *H NMR, 3C NMR, mass spectrometry, and
infrared spectroscopy for (S)-4-N-CBZ-piperazine-2-carboxylic acid methyl ester are not readily
available in public databases. Characterization of this compound would typically involve these
analytical techniques to confirm its structure and purity after synthesis.

Experimental Protocols
Synthesis

A specific, step-by-step experimental protocol for the synthesis of (S)-4-N-CBZ-piperazine-2-
carboxylic acid methyl ester is not detailed in the available literature. However, a general
synthetic approach for a related piperazine-2-carboxylic acid derivative is outlined below to
provide a conceptual framework. This process would require significant adaptation and
optimization for the target molecule.

lllustrative Synthesis of a Piperazine-2-Carboxylic Acid Derivative[4]:

e Reaction Setup: A solution of 2,3-dibromo-propionic acid methyl ester in toluene is heated to
50°C, and triethylamine is added.

» Addition of Diamine: N,N'-dibenzyl-ethane-1,2-diamine is added dropwise to the heated
solution.

o Reflux: The reaction mixture is heated to reflux and stirred overnight to facilitate the
cyclization reaction.

» Acidic Extraction: After cooling to room temperature, the mixture is extracted with 2N
hydrochloric acid.

» Neutralization: The acidic agueous extract is then neutralized with 4N sodium hydroxide.

o Final Extraction and Purification: The neutralized aqueous layer is extracted multiple times
with ethyl acetate. The combined organic extracts are washed with brine, dried over a drying
agent like magnesium sulfate, and the solvent is removed under reduced pressure to yield
the final product.

Biological Assays
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No published experimental protocols for biological assays specifically utilizing (S)-4-N-CBZ-
piperazine-2-carboxylic acid methyl ester were identified. The compound is primarily described
as a synthetic intermediate, suggesting that its direct biological activity may not be the primary
focus of research.

Pharmacological Data

There is no publicly available quantitative pharmacological data, such as ICso or Ki values, for
(S)-4-N-CBZ-piperazine-2-carboxylic acid methyl ester. The broader class of piperazine
derivatives has been investigated for various therapeutic applications, including as anti-
Alzheimer's agents that inhibit acetylcholinesterase (AChE) and butyrylcholinesterase (BChE)
[5]. However, these studies focus on more complex molecules, and their findings cannot be
directly attributed to this simpler intermediate.

Role in Drug Discovery and Development

The principal application of (S)-4-N-CBZ-piperazine-2-carboxylic acid methyl ester is as a chiral
building block in the synthesis of more complex molecules with potential therapeutic value. The
Cbz protecting group on the nitrogen at the 4-position and the methyl ester at the 2-position
allow for controlled, regioselective reactions at other sites of the molecule. This is a common
strategy in multi-step organic synthesis to construct intricate molecular architectures.
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Caption: Synthetic workflow utilizing the target compound.

Safety Information

Based on available safety data sheets, (S)-4-N-CBZ-piperazine-2-carboxylic acid methyl ester

should be handled with appropriate precautions in a laboratory setting. The following hazard

and precautionary statements are associated with this compound:
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e Hazard Statements: May cause skin irritation, serious eye irritation, and respiratory irritation.

o Precautionary Measures: Keep away from heat, sparks, open flames, and hot surfaces. Use
only in a well-ventilated area. Wear protective gloves, protective clothing, eye protection, and
face protection. In case of contact with skin or eyes, rinse immediately with plenty of water.
Store in a well-ventilated place and keep the container tightly closed|[3].

In summary, (S)-4-N-CBZ-piperazine-2-carboxylic acid methyl ester is a valuable chiral
intermediate in organic synthesis. While detailed information on its physical, spectroscopic, and
biological properties is scarce in the public domain, its role as a precursor for more complex
molecules in drug discovery is evident. Researchers and drug development professionals
should consider this compound as a useful tool in their synthetic endeavors, while adhering to
appropriate safety protocols during its handling and use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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